Cas no 112966-13-9 (Anderson-Shapiro reagent)
Anderson-Shapiro reagent structure
Product Name:Anderson-Shapiro reagent
CAS No:112966-13-9
MF:C4H8ClO3P
MW:170.531281471252
CID:106020
Update Time:2023-08-02
Anderson-Shapiro reagent Chemical and Physical Properties
Names and Identifiers
-
- 1,3,2-Dioxaphospholane,2-chloro-4,5-dimethyl-, 2-oxide, (4S,5S)-
- (4S,5S)-2-Chloro-4,5-dimethyl-1,3,2-dioxaphospholane 2-oxide
- (4S,5S)-2-chloro-4,5-dimethyl-1,3,2λ<sup>5</sup>-dioxaphospholane 2-oxide
- (4S,5S)-2-CHLORO-4,5-DIME.-1,3,2-DIOXA- PHOSPHOLANE 2-OXIDE
- Anderson-Shapiro reagent
-
- Inchi: 1S/C4H8ClO3P/c1-3-4(2)8-9(5,6)7-3/h3-4H,1-2H3/t3-,4-/m0/s1
- InChI Key: NWEOITOLZSNNEX-IMJSIDKUSA-N
- SMILES: ClP1(=O)O[C@@H](C)[C@H](C)O1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 146
- Topological Polar Surface Area: 35.5
Experimental Properties
- Density: 1.3 g/mL at 25 °C(lit.)
- Boiling Point: 84-86 °C/0.2 mmHg(lit.)
- Flash Point: 56 °C
- Refractive Index: n20/D 1.440(lit.)
- PSA: 45.34000
- LogP: 2.15710
Anderson-Shapiro reagent Security Information
- Hazardous Material transportation number:UN 2920 8/PG 2
- Hazard Category Code: 34
- Safety Instruction: 26-36/37/39-45
-
Hazardous Material Identification:
- Storage Condition:2-8°C
Anderson-Shapiro reagent Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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